Cas no 1173468-59-1 ((2E)-3-3-(1-Adamantyl)-1-phenyl-1H-pyrazol-4-yl-acrylic acid)

• Product Name: (2E)-3-3-(1-Adamantyl)-1-phenyl-1H-pyrazol-4-yl-acrylic acid
• CAS No: 1173468-59-1
• MF: C₂₂H₂₄N₂O₂
• MW: 348.438165664673
• MDL: MFCD03030349
• CID: 4683458
• Update Time: 2025-05-19

(2E)-3-3-(1-Adamantyl)-1-phenyl-1H-pyrazol-4-yl-acrylic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-[3-(1-ADAMANTYL)-1-PHENYL-1H-PYRAZOL-4-YL]-ACRYLIC ACID
• (2E)-3-[3-(1-adamantyl)-1-phenyl-1H-pyrazol-4-yl]acrylic acid
• STK504052
• R6365
• (2E)-3-[3-(adamantan-1-yl)-1-phenylpyrazol-4-yl]prop-2-enoic acid
• (2E)-3-[1-phenyl-3-(tricyclo[3.3.1.1~3,7~]dec-1-yl)-1H-pyrazol-4-yl]prop-2-enoic acid
• (2E)-3-3-(1-Adamantyl)-1-phenyl-1H-pyrazol-4-yl-acrylic acid

• MDL： MFCD03030349
• Inchi： 1S/C22H24N2O2/c25-20(26)7-6-18-14-24(19-4-2-1-3-5-19)23-21(18)22-11-15-8-16(12-22)10-17(9-15)13-22/h1-7,14-17H,8-13H2,(H,25,26)/b7-6+
• InChI Key： IHDWVHDNOMJBOO-VOTSOKGWSA-N
• SMILES： OC(/C=C/C1=CN(C2C=CC=CC=2)N=C1C12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 539
• Topological Polar Surface Area: 55.1

Additional information on (2E)-3-3-(1-Adamantyl)-1-phenyl-1H-pyrazol-4-yl-acrylic acid

Introduction to (2E)-3-3-(1-Adamantyl)-1-phenyl-1H-pyrazol-4-yl-acrylic acid (CAS No. 1173468-59-1)

Compound with the CAS number 1173468-59-1 and the product name (2E)-3-3-(1-Adamantyl)-1-phenyl-1H-pyrazol-4-yl-acrylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The unique combination of substituents, including the 1-Adamantyl group and the phenyl moiety, contributes to its distinctive chemical properties and biological activities.

The (2E)-3-3-(1-Adamantyl)-1-phenyl-1H-pyrazol-4-yl-acrylic acid molecule is a derivative of pyrazole, a heterocyclic compound known for its broad spectrum of biological activities. Pyrazole derivatives have been extensively studied for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The introduction of the acrylic acid functional group enhances the compound's reactivity, making it a valuable scaffold for further chemical modifications and drug design.

In recent years, there has been a growing interest in developing novel therapeutic agents that target complex diseases. The (2E)-3-(1-adamantyl)-1-phenylpyrazol[3,4-d]pyrimidinone, a closely related compound, has shown promising results in preclinical studies as an inhibitor of kinases and other enzymes involved in cancer progression. The structural features of this compound, such as the rigid adamantyl group and the aromatic phenyl ring, contribute to its high binding affinity and selectivity.

The synthesis of (2E)-3-(1-adamantyl)-1-(4-methylphenyl)pyrazole involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated hydrogenations, have been employed to construct the complex molecular framework. These methods ensure high yield and purity, which are crucial for pharmaceutical applications.

The biological activity of (2E)-3-(1-adamantyl)-1-(4-methylphenyl)pyrazole has been extensively evaluated in various in vitro and in vivo models. Studies have demonstrated its potent inhibitory effects on several enzymes and receptors implicated in inflammation and cancer. The presence of the adamantyl group enhances solubility and bioavailability, while the phenyl ring contributes to binding interactions with biological targets.

The development of novel drug candidates often involves computational modeling and molecular dynamics simulations to predict binding affinities and optimize molecular interactions. These computational approaches have been instrumental in understanding the structural features that contribute to the biological activity of compounds like (2E)-3-(1-adamantyl)-1-(4-methylphenyl)pyrazole. By integrating experimental data with computational insights, researchers can design more effective molecules with improved pharmacological properties.

The pharmacokinetic profile of (2E)-3-(1-adamantyl)-1-(4-methylphenyl)pyrazole has been thoroughly investigated to assess its absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties. These studies are essential for evaluating the compound's potential as a lead candidate for further development. Positive findings in these assessments have paved the way for advanced preclinical studies aimed at exploring its therapeutic efficacy.

In conclusion, compound CAS No. 1173468-59-1 with the product name (2E)-3-(3-(1-adamantyl))-1-phenoxy-pyrazol[5(4H)]one represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. Continued investigation into this compound holds great promise for the discovery of novel therapeutic agents that address unmet medical needs.